
Personal Protective Equipment & Handling
Guide: FMF-04-159-2

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: FMF-04-159-2

CAS No.: 2364489-81-4

Cat. No.: B607487 Get Quote

Target: Covalent CDK14/TAIRE Family Inhibitor | Mechanism: Cysteine 218 Modification

Core Directive: The "Why" Behind the Safety
Senior Scientist Note: FMF-04-159-2 is not a generic reagent; it is a nanomolar-potency

covalent inhibitor (IC50 ~40 nM for CDK14).

Unlike reversible inhibitors, this compound utilizes an electrophilic "warhead" to form a

permanent bond with Cysteine 218 on the CDK14 protein. This chemical mechanism dictates

your safety protocol.

Electrophilic Reactivity: The same mechanism that allows it to bind CDK14 means it is

chemically reactive toward nucleophiles (proteins) in your skin and respiratory tract. This

creates a high risk of sensitization (immune reaction) and contact dermatitis.

High Potency: With activity in the double-digit nanomolar range, minute quantities of dust are

biologically significant. It causes G2/M cell cycle arrest; therefore, it must be treated as a

potential reproductive toxin and cytotoxin.

Operational Rule: Treat FMF-04-159-2 as an OEB 4 (Occupational Exposure Band) compound.

Handling requires containment, not just PPE.[1]

Risk Assessment & PPE Matrix
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The following matrix is non-negotiable for personnel handling >1 mg of solid substance.

Hazard Category Specification Scientific Rationale

Respiratory

Engineering Control (Primary):

Chemical Fume Hood or Class

II BSC.PPE (Secondary): N95

(minimum) or N100/P100

respirator if outside

containment.

Inhalation of dust allows direct

access to the bloodstream and

systemic distribution. The

covalent warhead can

haptenize respiratory proteins,

causing asthma-like

sensitization.

Dermal (Hands)

Double Gloving Strategy:1.

Inner: Nitrile (4 mil)2. Outer:

Nitrile (Extended Cuff, >5 mil)

DMSO Danger: This

compound is stored/solubilized

in DMSO. DMSO increases

skin permeability, acting as a

"shuttle" that carries the toxin

directly into the blood. Double

gloving creates a sacrificial

layer.

Dermal (Body)
Tyvek® Lab Coat (Closed

Front) with wrist cuffs.

Standard cotton coats are

porous. Tyvek provides a

barrier against dust and minor

splashes.

Ocular
Chemical Splash Goggles

(ANSI Z87.1).

Safety glasses with side

shields are insufficient for

liquid handling (DMSO

solutions) where splash risk

exists.

Operational Protocol: A Self-Validating System
This protocol uses a "Check-Act-Verify" logic to prevent exposure before it happens.

Phase 1: Preparation & Weighing (Solid State)
The highest risk phase. Static electricity can cause powder to disperse.
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Static Neutralization: Place an anti-static gun or ionizer bar inside the weigh station.

Why: FMF-04-159-2 is a dry powder; static charge can cause "fly-away" particles that

contaminate the user.

The "Zone" Setup: Line the fume hood surface with an absorbent, plastic-backed bench pad

(absorbent side up).

Self-Validation: If a spill occurs, the pad changes color (wetness), and the plastic backing

prevents hood contamination.

Weighing:

Open the source vial ONLY inside the hood.

Use a disposable spatula. Do not attempt to clean and reuse spatulas.

Crucial Step: Wipe the exterior of the source vial with a solvent-dampened Kimwipe before

removing it from the hood to remove invisible dust.

Phase 2: Solubilization (Liquid State)
Standard solvent: DMSO (Dimethyl sulfoxide) or DMF.

Solvent Addition: Add the solvent directly to the source vial if possible, rather than

transferring powder to a flask. This eliminates the "dust transfer" step entirely.

Vortexing: Cap the vial tightly and Parafilm® the lid before vortexing.

Why: Vortexing creates aerosols inside the vial. If the cap leaks, the Parafilm captures the

hazardous aerosol.

Syringe Transfer: Use Luer-lock syringes only. Avoid friction-fit needles which can pop off

under pressure, aerosolizing the solution.

Phase 3: Waste & Deactivation
Segregation: Do not mix with general organic waste. Label clearly: "High Potency Covalent

Inhibitor - Contains DMSO."
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Deactivation (Spills):

Because the compound targets cysteines (thiols), it can be chemically deactivated by

treating spills with a solution containing excess thiols (e.g., glutathione or N-

acetylcysteine) or a basic solution (10% bleach) to hydrolyze the electrophilic warhead,

though incineration is the only guaranteed disposal method.

Visual Workflow (Graphviz)
The following diagram illustrates the "Safe Loop" workflow. If any "Check" fails, the user must

stop.

START: Risk Assessment

CHECK: PPE Integrity
(Double Nitrile + Tyvek)

CHECK: Hood Airflow
(>100 fpm)

Fail (Stop Work) ACTION: Solid Handling
(Anti-static + Containment)

Pass ACTION: Solubilization
(DMSO/Parafilm Seal)

ACTION: Decontamination
(Solvent Wipe Down) END: Waste Segregation

Click to download full resolution via product page

Caption: Operational workflow for FMF-04-159-2. Yellow nodes represent critical "Go/No-Go"

safety gates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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04-159-2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607487#personal-protective-equipment-for-handling-
fmf-04-159-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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